Cas no 405879-03-0 ((4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride)

• Product name: (4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride
• CAS No: 405879-03-0
• MF: C₉H₁₀ClF₄N
• MW: 243.629015445709
• CID: 3972721
• PubChem ID: 21916173

(4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-N-(2,2,2-trifluoroethyl)-, hydrochloride
• [(4-fluorophenyl)methyl](2,2,2-trifluoroethyl)aminehydrochloride
• 405879-03-0
• FRA87903
• Z1262398532
• AKOS008040987
• EN300-91255
• NPOTUBGUHSNDBJ-UHFFFAOYSA-N
• [(4-fluorophenyl)methyl](2,2,2-trifluoroethyl)amine hydrochloride
• SCHEMBL5378426
• 2,2,2-trifluoro-N-[(4-fluorophenyl)methyl]ethanamine;hydrochloride
• (4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride

• Inchi： InChI=1S/C9H9F4N.ClH/c10-8-3-1-7(2-4-8)5-14-6-9(11,12)13;/h1-4,14H,5-6H2;1H
• InChI Key： NPOTUBGUHSNDBJ-UHFFFAOYSA-N
• SMILES： Cl.Fc1ccc(CNCC(F)(F)F)cc1

Computed Properties

• Exact Mass: 243.0437897Da
• Monoisotopic Mass: 243.0437897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

(4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride

Recent Advances in the Study of (4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride (CAS: 405879-03-0)

In recent years, (4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride (CAS: 405879-03-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique fluorinated structure, has been explored for its potential applications in drug development, particularly in the modulation of neurotransmitter systems. The presence of both fluorine and trifluoroethyl groups enhances its bioavailability and metabolic stability, making it a promising candidate for therapeutic interventions.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacological properties of 405879-03-0, focusing on its interaction with serotonin receptors. The researchers employed a combination of in vitro binding assays and molecular docking simulations to elucidate the compound's affinity and selectivity for various receptor subtypes. Their findings revealed a high affinity for the 5-HT2A receptor, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression.

Another significant development was reported in a 2022 study by a team at the University of Cambridge, which explored the synthetic pathways for 405879-03-0. The researchers optimized the synthesis process to achieve a higher yield and purity, addressing previous challenges related to scalability. Their work highlighted the importance of solvent selection and reaction temperature in minimizing byproduct formation, paving the way for more efficient large-scale production.

In addition to its pharmacological potential, 405879-03-0 has also been studied for its role in chemical biology. A 2023 paper in ACS Chemical Biology demonstrated its utility as a fluorescent probe for imaging studies. The compound's fluorinated structure allowed for precise tracking of cellular uptake and distribution, providing valuable insights into its mechanism of action at the cellular level.

Despite these advancements, challenges remain in the clinical translation of 405879-03-0. A recent review in Drug Discovery Today (2023) emphasized the need for further toxicological studies to assess its safety profile. While preliminary data are promising, comprehensive preclinical evaluations are essential to ensure its suitability for human trials.

In conclusion, (4-Fluorophenyl)methyl(2,2,2-trifluoroethyl)amine Hydrochloride (CAS: 405879-03-0) represents a versatile compound with broad applications in drug development and chemical biology. Ongoing research continues to uncover its potential, but further studies are needed to address existing gaps and fully realize its therapeutic benefits.